ethyl 5-(2-methoxybenzamido)-3-methylthiophene-2-carboxylate

• IUPAC Name: ethyl 5-[(2-methoxybenzoyl)amino]-3-methylthiophene-2-carboxylate
• InChI: InChI=1S/C16H17NO4S/c1-4-21-16(19)14-10(2)9-13(22-14)17-15(18)11-7-5-6-8-12(11)20-3/h5-9H,4H2,1-3H3,(H,17,18)
• InChI Key: QETXGGSGWHILCI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(S1)NC(=O)C2=CC=CC=C2OC)C
• Molecular Formula: C16H17NO4S
• Molecular Weight: 319.4 g/mol

Description

Ethyl 5-(2-methoxybenzamido)-3-methylthiophene-2-carboxylate, also known as EMBMTC, is an organic compound that belongs to the group of benzamides. It is a white solid that is soluble in water and has a melting point of 149-150°C. EMBMTC has been studied extensively in recent years due to its potential applications in drug design and synthesis.

Mechanism of Action

Ethyl 5-(2-methoxybenzamido)-3-methylthiophene-2-carboxylate has been shown to act as a competitive inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the production of prostaglandins, which are important mediators of inflammation and pain. By inhibiting the activity of COX-2, ethyl 5-(2-methoxybenzamido)-3-methylthiophene-2-carboxylate can reduce inflammation and pain. In addition, ethyl 5-(2-methoxybenzamido)-3-methylthiophene-2-carboxylate has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine, which can have a positive effect on cognitive function.
Biochemical and Physiological Effects
ethyl 5-(2-methoxybenzamido)-3-methylthiophene-2-carboxylate has been shown to have a variety of biochemical and physiological effects. In animal models, it has been shown to reduce inflammation and pain, as well as to improve cognitive function. In addition, ethyl 5-(2-methoxybenzamido)-3-methylthiophene-2-carboxylate has been shown to reduce the expression of pro-inflammatory cytokines such as TNF-α and IL-6. It has also been shown to reduce the production of nitric oxide, which is involved in the regulation of blood pressure. Finally, ethyl 5-(2-methoxybenzamido)-3-methylthiophene-2-carboxylate has been shown to increase the production of the neurotransmitter serotonin, which is involved in mood regulation.

Advantages and Limitations for Lab Experiments

The use of ethyl 5-(2-methoxybenzamido)-3-methylthiophene-2-carboxylate in laboratory experiments has several advantages. First, it is relatively easy to synthesize and is available commercially. Second, it is non-toxic and has a low environmental impact. Third, it has been shown to have a variety of biochemical and physiological effects, making it a useful tool for studying the mechanisms of action of various drugs.
However, there are also some limitations to the use of ethyl 5-(2-methoxybenzamido)-3-methylthiophene-2-carboxylate in laboratory experiments. First, it is a relatively expensive compound. Second, it is not always stable in the presence of light or heat, which can limit its use in certain experiments. Finally, its mechanism of action is not fully understood, which can limit its effectiveness in some applications.

Future Directions

The potential applications of ethyl 5-(2-methoxybenzamido)-3-methylthiophene-2-carboxylate are vast, and there are many potential future directions for research. One potential direction is the development of new drugs based on ethyl 5-(2-methoxybenzamido)-3-methylthiophene-2-carboxylate. Another potential direction is the use of ethyl 5-(2-methoxybenzamido)-3-methylthiophene-2-carboxylate in the synthesis of novel materials for use in medical devices, such as drug delivery systems and biosensors. Finally, further research is needed to better understand the mechanism of action of ethyl 5-(2-methoxybenzamido)-3-methylthiophene-2-carboxylate and to explore its potential therapeutic applications.

Synthesis Methods

Ethyl 5-(2-methoxybenzamido)-3-methylthiophene-2-carboxylate can be synthesized using a variety of methods. One of the most commonly used methods is the condensation of 2-methoxybenzaldehyde and ethyl 3-methylthiophene-2-carboxylate in the presence of an acid catalyst. The reaction is carried out at a temperature of 80-90°C for a period of 5-6 hours. The product is then purified by recrystallization and dried.

Scientific Research Applications

Ethyl 5-(2-methoxybenzamido)-3-methylthiophene-2-carboxylate has been studied extensively in recent years due to its potential applications in drug design and synthesis. It has been used as a substrate for the synthesis of various drugs, including antibiotics, antifungals, and antivirals. In addition, it has been used in the synthesis of small molecule inhibitors and as a starting material for the preparation of polymers. ethyl 5-(2-methoxybenzamido)-3-methylthiophene-2-carboxylate has also been used in the synthesis of novel materials for use in medical devices, such as drug delivery systems and biosensors.